Cas no 15158-13-1 (Benzene,1,3-dimethyl-2-(4-nitrophenoxy)-)

• Product Name: Benzene,1,3-dimethyl-2-(4-nitrophenoxy)-
• CAS No: 15158-13-1
• MF: C₁₄H₁₃NO₃
• MW: 243.257923841476
• CID: 169991
• PubChem ID: 177573
• Update Time: 2025-04-19

Benzene,1,3-dimethyl-2-(4-nitrophenoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene,1,3-dimethyl-2-(4-nitrophenoxy)-
• 1,3-Dimethyl-2-(4-nitrophenoxy)benzene
• 2,6-Dimethylphenyl 4-nitrophenyl ether
• 15158-13-1
• AKOS001579491
• 1-(2,6-Dimethylphenoxy)-4-nitrobenzene
• InChI=1/C14H13NO3/c1-10-4-3-5-11(2)14(10)18-13-8-6-12(7-9-13)15(16)17/h3-9H,1-2H
• DTXSID10164804
• SR-01000395486
• benzene, 1,3-dimethyl-2-(4-nitrophenoxy)-
• Ether,p-nitrophenyl 2,6-xylyl
• p-Nitrophenyl 2,6-xylyl ether
• SR-01000395486-1
• Oprea1_014495

• Inchi： 1S/C14H13NO3/c1-10-4-3-5-11(2)14(10)18-13-8-6-12(7-9-13)15(16)17/h3-9H,1-2H3
• InChI Key： VKPHCKTVRFIGBX-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)[N+](=O)[O-])C1C(C)=CC=CC=1C

Computed Properties

• Exact Mass: 243.08959
• Monoisotopic Mass: 243.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 55Ų

Experimental Properties

• Density: 1.19
• Boiling Point: 336.3°Cat760mmHg
• Flash Point: 135.1°C
• Refractive Index: 1.589
• PSA: 52.37